1,1',1''-(1,2,3-Propanetriyl-1,1,2,3,3-d5) tri-(11Z)-11-heptadecenoate

• Molecular Formula: C54H98O6
• Molecular Weight: 848.4 g/mol
• InChI: InChI=1S/C54H98O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-52(55)58-49-51(60-54(57)48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)50-59-53(56)47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16-21,51H,4-15,22-50H2,1-3H3/b19-16-,20-17-,21-18-/i49D2,50D2,51D
• InChIKey: OPJJLUSRUKHUFU-YWANIQAHSA-N

d5-Tri-(11Z)-heptadecenoin: Deuterated TAG Internal Standard

1,1',1''-(1,2,3-Propanetriyl-1,1,2,3,3-d5) tri-(11Z)-11-heptadecenoate (CAS 2692624-35-2) is a stable isotope-labeled triacylglycerol (TAG) with the molecular formula C54H93D5O6 and a molecular weight of 848.38 g/mol . It serves as a deuterated analog of 1,1',1''-(1,2,3-propanetriyl) tri-(11Z)-11-heptadecenoate, a TAG comprising glycerol esterified with three 11(Z)-heptadecenoic acid chains . The strategic incorporation of five deuterium atoms on the glycerol backbone provides a distinct mass shift (+5 Da) for mass spectrometric detection [1], enabling its primary use as an internal standard for the accurate and precise quantification of its non-deuterated counterpart in complex biological matrices via LC-MS or GC-MS workflows .

Workflow Stable isotope dilution LC-MS or GC-MS quantification

Label Glycerol backbone d5 (+5 Da), co-elutes with unlabeled TAG

Context Lipidomics research in complex biological matrices

• [1] Bertin Bioreagent. 1,2,3-Tri-10(Z)-Heptadecenoyl Glycerol-d5 Product Page (CAT N°: 28920). View Source

d5-Tri-(11Z)-heptadecenoin: Why Structural Analogs Fail

Generic substitution with a non-deuterated analog or a structurally similar but different TAG (e.g., triolein-d5) introduces unacceptable quantification error due to differing extraction recovery, ionization efficiency, and matrix effects [1]. Co-eluting isobaric or isomeric endogenous TAG species from a biological sample cannot be chromatographically resolved from a non-deuterated standard, leading to signal convolution [2]. A deuterated internal standard that is chemically identical to the target analyte, like 1,1',1''-(1,2,3-Propanetriyl-1,1,2,3,3-d5) tri-(11Z)-11-heptadecenoate, co-elutes and experiences near-identical sample processing and ion source conditions, thereby compensating for these variables and enabling accurate quantification via the stable isotope dilution method [3].

! Non-deuterated analogs may differ in extraction recovery and ionization, compromising quantitative accuracy.

! Structurally dissimilar TAGs (e.g., triolein-d5) can exhibit different retention and matrix effect compensation.

! Endogenous isobaric species cannot be resolved without a chemically identical ISTD co-eluting with the analyte.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Murphy, R. C., & Axelsen, P. H. (2011). Mass spectrometric analysis of long‐chain lipids. Mass Spectrometry Reviews, 30(4), 579-599. View Source
• [3] KCAS Bioanalytical Services. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source

d5-Tri-(11Z)-heptadecenoin: Evidence-Based Selection Guide

Isotopic Purity & Mass Shift for MS Detection

The compound is a d5-deuterated triacylglycerol with a defined isotopic purity of ≥98% . This specific incorporation of five deuterium atoms on the glycerol backbone creates a unique mass shift of +5 Da relative to its non-deuterated analog (molecular weight 848.38 vs. ~843.33 Da) . This mass difference is sufficient to minimize spectral overlap from the natural abundance of 13C isotopes in the unlabeled compound, which can otherwise complicate quantification .

Mass shift

Data to verify

+5 Da (≥98% purity)

Distinct MS signal without analyte interference

Independent purity confirmation recommended

Evidence Dimension	Mass Shift for MS Detection
Target Compound Data	Molecular Weight: 848.38 Da (C54H93D5O6); Purity: ≥98%
Comparator Or Baseline	Unlabeled 1,1',1''-(1,2,3-Propanetriyl) tri-(11Z)-11-heptadecenoate: MW ~843.33 Da
Quantified Difference	+5 Da mass shift; purity specified at ≥98%
Conditions	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) Mass Spectrometry

Why This Matters

The defined isotopic purity and mass shift are fundamental prerequisites for using the compound as an internal standard, ensuring a distinct signal that can be reliably quantified without interference from the target analyte.

Verified Purity for Reliable Quantification

The product is supplied with a verified purity specification of ≥98% . In quantitative lipidomics, the accuracy of the internal standard's concentration is a critical factor in the final calculation of analyte concentration. Unlike a generic or uncharacterized TAG standard, this defined purity allows researchers to prepare stock solutions with high confidence and trace the uncertainty in their quantitative measurements [1].

Verified purity

Supplier data

≥98%

Supports accurate standard solution preparation

CoA-based specification; cross-lab verification advised

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Unspecified purity for a generic TAG standard
Quantified Difference	Guaranteed minimum purity specification
Conditions	Vendor Certificate of Analysis (CoA)

Why This Matters

A defined and verified purity level is essential for preparing accurate standard solutions, which is the cornerstone of reliable absolute quantification in lipid analysis.

• [1] Ulmer, C. Z., et al. (2018). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Analysis. Journal of Lipid Research, 59(10), 1947-1956. View Source

Long-Term Storage Stability vs. In-House Standards

The vendor provides explicit, validated storage and stability data for this compound. The product is stable as a powder at -20°C for 3 years and at 4°C for 2 years . This documented stability is a key differentiator compared to an in-house synthesized or less rigorously characterized standard, where degradation over time can lead to inconsistent results, requalification overhead, and increased long-term costs [1].

Storage stability

Supplier data

-20°C: 3 yr, 4°C: 2 yr (powder)

Documented stability supports multi-study reproducibility

Real-time stability under specific lab conditions to confirm

Evidence Dimension	Long-Term Storage Stability
Target Compound Data	Powder: -20°C stable for 3 years, 4°C stable for 2 years
Comparator Or Baseline	In-house prepared or non-certified TAG standard
Quantified Difference	Vendor-validated multi-year stability data provided
Conditions	Storage as neat powder

Why This Matters

Validated long-term stability ensures consistent performance across multiple experiments over time, reducing the need for frequent re-validation and minimizing the risk of experimental failure due to standard degradation.

• [1] Liebisch, G., et al. (2020). Update on LIPID MAPS classification, nomenclature, and shorthand notation for MS-derived lipid structures. Journal of Lipid Research, 61(12), 1539-1555. View Source

Backbone Deuterium Labeling to Reduce HDX

The deuterium label is located on the glycerol backbone rather than on the fatty acyl chains . In some analytical workflows, deuterium labels on fatty acid chains can be susceptible to hydrogen-deuterium exchange (HDX) during sample preparation or chromatographic separation under certain pH conditions [1]. This can lead to a shift in the measured mass or a change in the isotopic distribution of the internal standard over time, compromising quantitative accuracy. The strategic placement of deuterium atoms on the glycerol backbone of this compound is designed to minimize such exchange, thereby providing a more robust and stable isotopic signature for reliable quantification [2].

HDX resistance

Class-level

Glycerol backbone label

May reduce hydrogen-deuterium exchange during sample preparation

Exchange behavior under specific pH and solvent conditions to verify

Evidence Dimension	Isotope Label Stability (Resistance to HDX)
Target Compound Data	Glycerol backbone-labeled (d5); documented to be robust for LC-MS applications [REFS-1, REFS-3]
Comparator Or Baseline	Fatty acyl chain-labeled deuterated TAGs
Quantified Difference	Class-level inference of improved stability against hydrogen-deuterium exchange
Conditions	Sample preparation and LC-MS analysis in protic solvents

Why This Matters

Selecting a compound with a labeling pattern designed for stability reduces the risk of quantitative inaccuracies caused by isotopic exchange, ensuring more reliable and reproducible data across different experimental conditions.

• [1] Kostyukevich, Y., et al. (2018). Hydrogen/deuterium exchange in mass spectrometry. Mass Spectrometry Reviews, 37(6), 811-853. View Source
• [2] Cayman Chemical. Internal Standards for Lipidomics Research. View Source

d5-Tri-(11Z)-heptadecenoin: Key Application Scenarios

TAG Quantification in Human Plasma for Metabolomics

This compound is ideally suited as an internal standard for the absolute quantification of the specific non-deuterated TAG (1,1',1''-(1,2,3-propanetriyl) tri-(11Z)-11-heptadecenoate) in complex biological matrices like human plasma or serum. Its defined purity (≥98%) and stability profile are essential for generating accurate and reproducible data in large-scale clinical or population studies where precise lipid profiling is required .

QC in Lipidomics Workflows for Non-Clinical Studies

In non-clinical research, such as studies on metabolic diseases in animal models, the compound can be used to standardize and control for analytical variation in LC-MS/MS lipidomics workflows. By adding it to samples at a known concentration, researchers can normalize for sample preparation efficiency, ionization suppression, and instrument drift, thereby increasing the statistical power of their studies to detect biologically relevant changes in TAG metabolism .

Method Validation for TAG Quantification in Food Science

For industrial or academic labs developing new analytical methods to quantify specific TAGs in food products or nutritional supplements, this compound serves as a certified standard for validating method parameters. Its documented stability under recommended storage conditions allows for long-term use in routine quality control and method cross-validation between different laboratories or over extended project timelines.

Application

Selection Property

Validation Focus

TAG quantification in human plasma research matrices

Chemically identical deuterated ISTD

Matrix-effect correction and recovery normalization

QC in non-clinical lipidomics studies

Co-eluting d5-TAG internal standard

Instrument drift and ionization suppression control

Method validation for food-science TAG analysis

Certified purity and documented stability

Long-term method reproducibility and cross-lab transfer